Cas no 3261-89-0 ( )
structure
Product Name:
CAS No:3261-89-0
MF:C17H15NO2
MW:265.306504487991
CID:917111
PubChem ID:346847
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methoxyphenyl)-4-oxo-4-phenylbutanenitrile
- (+-)-4-Oxo-4-phenyl-2-(4-methoxy-phenyl)-buttersaeure-nitril
- (phenyl)-[2-(4-methoxyphenyl)-2-cyanoethyl]-ketone
- 2-(4-Methoxy-phenyl)-3-benzoyl-propionitril
- 2-(4-Methoxy-phenyl)-4-oxo-4-phenyl-butyronitril
- 2-(4-methoxy-phenyl)-4-oxo-4-phenyl-butyronitrile
- AC1L85X7
- NSC405178
- SureCN6204424
- DTXSID40323922
- DB-291879
- 2-(4-methoxyphenyl)-4-phenyl-4-oxobutyronitrile
- 3261-89-0
- NSC-405178
- SCHEMBL6204424
- NSC 405178
-
-
- Inchi: 1S/C17H15NO2/c1-20-16-9-7-13(8-10-16)15(12-18)11-17(19)14-5-3-2-4-6-14/h2-10,15H,11H2,1H3
- InChI Key: IVFDCPLFZOXQFJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CC(C#N)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 265.11035
- Monoisotopic Mass: 265.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.139
- Boiling Point: 465.3°C at 760 mmHg
- Flash Point: 202.7°C
- Refractive Index: 1.572
- PSA: 50.09
- LogP: 3.57538
Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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